N-(3,4-dimethylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-5-6-13(8-12(11)2)18-17(20)10-14-9-15(21-19-14)16-4-3-7-22-16/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: DZMMXYCKQFXXEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=CS3)C
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as DMPIA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPIA is a member of the isoxazole family, which is known for its diverse biological activities.

Scientific Research Applications

Antipsychotic Potential

Research has identified compounds structurally similar to N-(3,4-dimethylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide showing promise as potential antipsychotic agents. These compounds, which include 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, have demonstrated antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, a common target for existing antipsychotic drugs (Wise et al., 1987).

Analgesic Properties

The study of capsaicinoid analogs, such as N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, has led to insights into potent analgesic properties. These compounds' crystal structures and intermolecular hydrogen bonds contribute to their medicinal potential (Park et al., 1995).

Antitumor Activity

Derivatives of acetamide compounds, such as N-[4-(benzothiazole-2-yl)phenyl]acetamide, have been synthesized and evaluated for their potential antitumor activity against various human tumor cell lines, indicating the potential of acetamide derivatives in cancer treatment (Yurttaş et al., 2015).

Corrosion Inhibition

Acetamide derivatives have also been utilized in the field of corrosion science. For example, 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives have shown effectiveness as corrosion inhibitors, demonstrating the versatility of acetamide compounds in industrial applications (Yıldırım & Cetin, 2008).

Antimicrobial and Hemolytic Activity

The synthesis of 1,3,4-oxadiazole acetamide derivatives has revealed their antimicrobial and hemolytic activities. These compounds, including 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, have shown variable effectiveness against selected microbial species and low toxicity, making them candidates for further biological screening (Gul et al., 2017).